Cas no 104869-86-5 (3-Pentanone, 2-(4-nitrophenyl)-)

• Product Name: 3-Pentanone, 2-(4-nitrophenyl)-
• CAS No: 104869-86-5
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1146358
• PubChem ID: 13516740
• Update Time: 2025-04-20

3-Pentanone, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-(4-nitrophenyl)-
• 2-(4-nitrophenyl)pentan-3-one
• 104869-86-5
• DTXSID00542758
• AKOS012858546

• Inchi： 1S/C11H13NO3/c1-3-11(13)8(2)9-4-6-10(7-5-9)12(14)15/h4-8H,3H2,1-2H3
• InChI Key： ZNVNTMURGSQCMW-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21